Cas no 8069-76-9 (DINOCTON-O)

DINOCTON-O structure
DINOCTON-O structure
Product name:DINOCTON-O
CAS No:8069-76-9
MF:C32H44N4O14
MW:708.710169792175
CID:723202
PubChem ID:202240

DINOCTON-O Chemical and Physical Properties

Names and Identifiers

    • DINOCTON-O
    • (2,4-dinitro-6-octan-3-ylphenyl) methyl carbonate,(2,4-dinitro-6-octan-4-ylphenyl) methyl carbonate
    • Dinocton-O
    • Caswell No. 561B
    • MC 1945
    • Dinocton-O [ISO]
    • Carbonic acid, 2,4-dinitro-6-(1-propylpentyl)phenyl methyl ester, mixt. with 2-(1-ethylhexyl)-4,6-dinitrophenyl methyl carbonate
    • EPA Pesticide Chemical Code 561400
    • 8069-76-9
    • DINOCTON-O
    • Inchi: InChI=1S/2C16H22N2O7/c1-4-6-7-8-11(5-2)13-9-12(17(20)21)10-14(18(22)23)15(13)25-16(19)24-3;1-4-6-8-11(7-5-2)13-9-12(17(20)21)10-14(18(22)23)15(13)25-16(19)24-3/h2*9-11H,4-8H2,1-3H3
    • InChI Key: BTYIGYHTCNTYTP-UHFFFAOYSA-N
    • SMILES: CCCCCC(CC)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)OC.CCCCC(CCC)C1=C(C(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-])OC(=O)OC

Computed Properties

  • Exact Mass: 708.28500
  • Monoisotopic Mass: 708.285
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 18
  • Complexity: 921
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 254Ų

Experimental Properties

  • Density: 1.2045 (rough estimate)
  • Boiling Point: 487.59°C (rough estimate)
  • Flash Point: 168.1°C
  • Refractive Index: 1.5800 (estimate)
  • PSA: 254.34000
  • LogP: 11.53700

DINOCTON-O Security Information

  • Hazard Category Code: 22-50/53
  • Safety Instruction: 60-61
  • Hazardous Material Identification: Xn N
  • Risk Phrases:R22; R50/53

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